2,6-Di-tert-butyl-4-(5-methyl-1H-imidazol-4-yl)phenol

• CAS No.: 84203-53-2
• Molecular Formula: C18H26N2O
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 2,6-ditert-butyl-4-(5-methyl-1H-imidazol-4-yl)phenol
• InChI: InChI=1S/C18H26N2O/c1-11-15(20-10-19-11)12-8-13(17(2,3)4)16(21)14(9-12)18(5,6)7/h8-10,21H,1-7H3,(H,19,20)
• InChI Key: LQRMSNRZRPDAOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)C2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C

Description

2,6-Di-tert-butyl-4-(5-methyl-1H-imidazol-4-yl)phenol is a useful research compound. Its molecular formula is C18H26N2O and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.5 g of 4-(3,5-di-tert-butyl-4-hydroxyphenyl)-5-methyl-2-thioxo-4-imidazoline, 0.5 g of a Raney nickel catalyst, and 50 ml of absolute ethanol was refluxed for one hour and after filtering the reaction mixture, the filtrate was concentrated under reduced pressure. The residue was recrystallized from a mixture of cyclohexane and n-hexane to provide 1 g of 4-(3,5-di-tert-butyl-4-hydroxyphenyl)-5-methylimidazole.